Cas no 680615-79-6 (3H-Pyrazol-3-one,5-(4-ethoxyphenyl)-1,2-dihydro-(9CI))

• Product Name: 3H-Pyrazol-3-one,5-(4-ethoxyphenyl)-1,2-dihydro-(9CI)
• CAS No: 680615-79-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1020457
• PubChem ID: 609311
• Update Time: 2025-04-20

3H-Pyrazol-3-one,5-(4-ethoxyphenyl)-1,2-dihydro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,5-(4-ethoxyphenyl)-1,2-dihydro-(9CI)
• 5-(4-Ethoxy-phenyl)-2H-pyrazol-3-ol
• AKOS001747551
• SR-01000533597-1
• SR-01000533597
• Oprea1_799091
• 3-(4-Ethoxyphenyl)-1H-pyrazol-5-ol
• 680615-79-6
• 3-(4-Ethoxyphenyl)-1H-pyrazol-5-ol #
• 5-(4-Ethoxyphenyl)-1H-pyrazol-3(2H)-one
• YQMOIHHEQMEXCI-UHFFFAOYSA-N
• DB-283114
• STK764996
• 3H-PYRAZOL-3-ONE, 5-(4-ETHOXYPHENYL)-1,2-DIHYDRO-

• Inchi： 1S/C11H12N2O2/c1-2-15-9-5-3-8(4-6-9)10-7-11(14)13-12-10/h3-7H,2H2,1H3,(H2,12,13,14)
• InChI Key： YQMOIHHEQMEXCI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1=CC(NN1)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų